Cas no 2098098-59-8 (Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate)

Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate is a pyrimidine derivative featuring cyclopropyl substituents at the 2- and 6-positions and a methyl ester group at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The cyclopropyl groups enhance rigidity and metabolic stability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile enables applications in the development of agrochemicals, bioactive molecules, and heterocyclic compounds. The compound's stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for exploratory and process chemistry.
Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate structure
2098098-59-8 structure
Product Name:Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate
CAS No:2098098-59-8
MF:C12H14N2O2
MW:218.251762866974
CID:5728681
PubChem ID:122239308
Update Time:2025-06-14

Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • F1967-8128
    • 2098098-59-8
    • AKOS040812302
    • SCHEMBL21200526
    • methyl 2,6-dicyclopropylpyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylic acid, 2,6-dicyclopropyl-, methyl ester
    • Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate
    • Inchi: 1S/C12H14N2O2/c1-16-12(15)10-6-9(7-2-3-7)13-11(14-10)8-4-5-8/h6-8H,2-5H2,1H3
    • InChI Key: CWRXZIMBURJNNK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2CC2)=NC(C2CC2)=N1)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.285±0.06 g/cm3(Predicted)
  • Boiling Point: 348.9±30.0 °C(Predicted)
  • pka: 0.36±0.32(Predicted)

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Additional information on Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate

Comprehensive Overview of Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate (CAS No. 2098098-59-8)

Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate (CAS No. 2098098-59-8) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dicyclopropyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyrimidine core with cyclopropyl substituents, offers exceptional stability and reactivity, making it invaluable for drug discovery and material science applications.

In recent years, the demand for Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate has surged due to its role in developing novel small-molecule inhibitors and heterocyclic compounds. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's CAS number 2098098-59-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate involves multi-step organic reactions, including cyclopropanation and esterification. Its high purity and structural specificity are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its chemical integrity, addressing the industry's emphasis on quality control.

From an industrial perspective, this compound aligns with the green chemistry movement, as its synthesis can be optimized to minimize waste and energy consumption. Companies are increasingly adopting sustainable methodologies to produce Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate, responding to regulatory pressures and consumer demand for eco-friendly chemicals.

Beyond pharmaceuticals, CAS 2098098-59-8 is explored in material science for designing organic semiconductors and ligands for catalysis. Its electron-deficient pyrimidine ring enhances charge transport properties, making it a candidate for optoelectronic devices. This dual utility underscores its importance in interdisciplinary research.

Frequently asked questions about Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate include inquiries about its solubility, storage conditions, and scalable synthesis routes. These topics dominate search engine queries, highlighting the need for accessible technical data. Suppliers often provide detailed SDS and COA documents to meet these demands.

In summary, Methyl 2,6-dicyclopropylpyrimidine-4-carboxylate (CAS No. 2098098-59-8) is a pivotal compound bridging drug development and advanced materials. Its structural uniqueness and broad applicability ensure its continued prominence in scientific and industrial arenas. As research evolves, this molecule is poised to play a central role in addressing global challenges in healthcare and sustainable technology.

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